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Compound of Interest

Compound Name: 1-Propyl-1H-pyrrole-2,5-dione

CAS No.: 26714-88-5

Cat. No.: B7728439

Get Quote

Executive Summary
N-Propylmaleimide (N-PMI) is a potent electrophilic building block used extensively in

bioconjugation, polymer crosslinking, and heterobifunctional linker synthesis. Its utility is

derived from the electron-deficient maleimide ring, which undergoes rapid Michael addition with

nucleophiles, particularly thiols (sulfhydryls).

However, this same reactivity profile renders N-PMI a significant biological hazard. It is a potent

skin sensitizer, a corrosive agent, and possesses acute toxicity. This guide provides a self-

validating safety framework for researchers, moving beyond generic "good practice" to

mechanism-based risk mitigation.

Physicochemical Profile
Understanding the physical state of N-PMI is critical for exposure control. At standard

laboratory temperatures, it exists near its phase transition point, meaning it can unexpectedly

shift between a solid and a liquid, increasing the risk of splashes or aerosolization during

weighing.
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Property Value Critical Safety Implication

CAS Number 21746-40-7 Use for exact SDS verification.

Molecular Formula C₇H₉NO₂
Low molecular weight

facilitates skin permeation.

Physical State Low-melting solid / Liquid
MP: 24–26 °C.[1][2] May

liquefy at warm room temp.

Boiling Point 97 °C (at 18 mmHg)

Volatility is moderate;

inhalation risk increases with

heat.

Density 1.112 g/mL
Denser than water; sinks in

aqueous spills.

Solubility Soluble in organic solvents
Lipophilic nature aids rapid

dermal absorption.

Mechanism of Toxicity & Reactivity
The toxicity of N-PMI is not random; it is deterministic based on its chemistry. The maleimide

double bond acts as a Michael acceptor. Upon contact with biological tissue, it alkylates

essential thiol groups on proteins (e.g., glutathione, cysteine residues in enzymes), leading to:

Enzyme Inhibition: Irreversible blocking of active sites.

Oxidative Stress: Depletion of cellular glutathione.

Haptenization: Modification of skin proteins triggers an immune response (sensitization).

Figure 1: Mechanism of Cysteine Alkylation (Michael
Addition)
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Caption: The irreversible alkylation of biological thiols by N-Propylmaleimide, leading to cellular

toxicity and sensitization.

Hazard Identification
N-PMI is often underestimated compared to its analog N-Ethylmaleimide (NEM), but it shares

the same hazardous pharmacophore.

Hazard Class H-Code Hazard Statement

Acute Toxicity H302 / H301 Harmful/Toxic if swallowed.

Skin Corrosion H314
Causes severe skin burns and

eye damage.[3]

Sensitization H317
May cause an allergic skin

reaction (Sensitizer).[3]

Eye Damage H318
Causes serious eye damage

(Irreversible).

Note: Classifications may vary slightly by vendor (e.g., Fisher vs. Sigma), but the Precautionary

Principle dictates treating it as a Corrosive Toxicant.

Safety & Handling Protocol
Engineering Controls

Primary Barrier: All operations (weighing, solubilization, reaction) must occur inside a

certified Chemical Fume Hood.
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Airflow: Ensure face velocity is 80–100 fpm.

Balance: Use a microbalance inside the hood or a vented balance enclosure. Do not weigh

on an open benchtop due to sublimation/dust risks.

Personal Protective Equipment (PPE)
Standard nitrile gloves are often insufficient for small, lipophilic organic molecules like N-PMI

over long durations.

Gloves:

Short contact: Double-layered Nitrile (minimum 5 mil).

Extended use/Spill:Silver Shield / 4H (Laminate) gloves are required. The propyl chain

increases lipophilicity, potentially accelerating permeation through standard rubber.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if

handling >5g liquid phase.

Body: Lab coat (buttoned) + chemical-resistant apron if handling stock solutions.

Operational Workflow
This workflow integrates "Self-Validating" steps—actions that confirm safety before proceeding

(e.g., checking the phase state).

Figure 2: Safe Handling Workflow
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Caption: Operational workflow emphasizing phase-state verification and mandatory chemical

quenching.

Decontamination & Waste Disposal
Because N-PMI is an electrophile, it can be chemically deactivated ("quenched") before

disposal. This transforms a reactive hazard into a stable thioether.

Chemical Quenching Protocol (The "Kill" Step)
Before disposing of reaction mixtures or cleaning glassware, you must consume the active

maleimide.

Reagent: Prepare a 1M solution of Dithiothreitol (DTT), Beta-mercaptoethanol (BME), or

Glutathione.

Stoichiometry: Add the thiol at 5–10x molar excess relative to the residual N-PMI.

Validation: Allow to react for 15–30 minutes at room temperature.

Mechanism:[4] The thiol permanently alkylates the maleimide ring, neutralizing its ability to

bind human tissue.

Disposal: Dispose of the quenched mixture as solvent waste (non-reactive).

Spill Management
Small Spills (<10 mL):

Cover with absorbent pads.

Soak pads with 10% sodium sulfide or excess DTT solution to deactivate in situ.

Double bag in hazardous waste bags.

Skin Exposure:

Immediate: Flush with water for 15 minutes.
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Soap: Wash gently with soap to remove the lipophilic compound.

Medical: Seek attention immediately. Mention "Maleimide alkylating agent."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7728439/docs#technical-guide-n-propylmaleimide-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7728439/docs#technical-guide-n-propylmaleimide-safety-and-handling
https://www.benchchem.com/product/b7728439/docs#technical-guide-n-propylmaleimide-safety-and-handling
https://www.benchchem.com/product/b7728439?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

